Cas no 2580197-26-6 (6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid)

• Product Name: 6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid
• CAS No: 2580197-26-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5680594
• PubChem ID: 165893826
• Update Time: 2025-06-23

6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxo-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid
• EN300-26682712
• 2580197-26-6
• 6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid

• Inchi： 1S/C8H11NO3/c10-6-1-2-8(7(11)12)4-9-3-5(6)8/h5,9H,1-4H2,(H,11,12)
• InChI Key： ADIGWUJAYAWMKB-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C(=O)O)CNCC21

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid

Introduction to 6-Oxo-octahydrocyclopentacpyrrole-3a-carboxylic Acid (CAS No. 2580197-26-6)

6-Oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid (CAS No. 2580197-26-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds, specifically a derivative of cyclopentacpyrrole, which has been the subject of extensive research in recent years.

The chemical structure of 6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid features a cyclopentane ring fused with a pyrrole ring, creating a complex and versatile framework. The presence of the carboxylic acid group and the oxo functionality at the 6-position adds to its reactivity and potential for functionalization. These structural elements make it an attractive candidate for various pharmaceutical applications, including as a scaffold for drug design and development.

Recent studies have highlighted the biological activities of 6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, in human macrophages. This property makes it a promising lead compound for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid has also been investigated for its neuroprotective effects. Preclinical studies using animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of 6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid has also been studied to assess its suitability for therapeutic use. Initial findings suggest that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development into a drug candidate. However, more extensive pharmacokinetic studies are needed to fully understand its behavior in vivo.

In terms of safety, preliminary toxicological evaluations have indicated that 6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid exhibits low toxicity at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before it can be considered for clinical trials. Ongoing research is focused on optimizing the compound's safety profile through structural modifications and formulation strategies.

The synthetic route to produce 6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid has been well-documented in the literature. The synthesis typically involves a multi-step process that includes ring formation, functional group introduction, and final purification steps. Advances in synthetic chemistry have led to more efficient and scalable methods, which are crucial for large-scale production and commercialization.

In conclusion, 6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid (CAS No. 2580197-26-6) represents an exciting new compound with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full therapeutic potential, this compound may play a crucial role in addressing unmet medical needs in areas such as inflammation and neurodegeneration.